Cas no 159709-60-1 (N-(Ethoxycarbonyl)-4-ethoxycarbonyl-1-methylpyrazole-5-sulfonamide)

• Product Name: N-(Ethoxycarbonyl)-4-ethoxycarbonyl-1-methylpyrazole-5-sulfonamide
• CAS No: 159709-60-1
• MF: C₁₀H₁₅N₃O₆S
• MW: 305.307601213455
• CID: 65527
• PubChem ID: 29934959
• Update Time: 2025-08-05

N-(Ethoxycarbonyl)-4-ethoxycarbonyl-1-methylpyrazole-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(Ethoxycarbonyl)-4-ethoxycarbonyl-1-methylpyrazole-5-sulfonamide
• 5-[[(Ethoxycarbonyl)amino]sulfonyl]-1-methyl-1H-pyrazole-4-carboxylic acid ethyl ester
• ethyl 5-(ethoxycarbonylsulfamoyl)-1-methylpyrazole-4-carboxylate
• 1H-Pyrazole-4-carboxylicacid,5-[[(ethoxycarbonyl)amino]sulfonyl]-1-methyl-,ethyl ester
• ethyl(N-1-methyl-4-ethoxy carbonyl pyrazol-5-sulfonyl carbamate)
• A906749
• BS-42133
• Ethyl 5-[(ethoxycarbonyl)sulfamoyl]-1-methyl-1H-pyrazole-4-carboxylate
• 159709-60-1
• 1H-Pyrazole-4-carboxylic acid, 5-[[(ethoxycarbonyl)amino]sulfonyl]-1-methyl-, ethyl ester
• AKOS015914739
• DTXSID50652295

• MDL： MFCD10000644
• Inchi： 1S/C10H15N3O6S/c1-4-18-9(14)7-6-11-13(3)8(7)20(16,17)12-10(15)19-5-2/h6H,4-5H2,1-3H3,(H,12,15)
• InChI Key： FTFROPCAURDZIY-UHFFFAOYSA-N
• SMILES： S(C1=C(C(=O)OCC)C=NN1C)(NC(=O)OCC)(=O)=O

Computed Properties

• Exact Mass: 305.06800
• Monoisotopic Mass: 305.06815638g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 125Ų

Experimental Properties

• Density: 1.44
• Melting Point: 104-108°C
• Refractive Index: 1.577
• PSA: 124.97000
• LogP: 1.50330

N-(Ethoxycarbonyl)-4-ethoxycarbonyl-1-methylpyrazole-5-sulfonamide Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at room temperature

Additional information on N-(Ethoxycarbonyl)-4-ethoxycarbonyl-1-methylpyrazole-5-sulfonamide

N-(Ethoxycarbonyl)-4-Ethoxycarbonyl-1-Methylpyrazole-5-Sulfonamide: A Comprehensive Overview

The compound with CAS No. 159709-60-1, known as N-(Ethoxycarbonyl)-4-Ethoxycarbonyl-1-Methylpyrazole-5-Sulfonamide, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which incorporates a pyrazole ring substituted with ethoxycarbonyl groups and a sulfonamide moiety. The pyrazole core, a five-membered aromatic heterocycle, serves as a versatile scaffold for various functional groups, making this compound a valuable building block in drug discovery and advanced material synthesis.

Recent studies have highlighted the potential of N-(Ethoxycarbonyl)-4-Ethoxycarbonyl-1-Methylpyrazole-5-Sulfonamide in the development of novel pharmaceutical agents. Researchers have demonstrated that the compound exhibits promising bioactivity, particularly in inhibiting key enzymes involved in inflammatory pathways. The sulfonamide group, known for its ability to form hydrogen bonds, plays a critical role in enhancing the compound's solubility and bioavailability, making it an attractive candidate for therapeutic applications.

One of the most intriguing aspects of this compound is its structural versatility. The presence of two ethoxycarbonyl groups on the pyrazole ring introduces significant electronic and steric effects, which can be exploited to modulate the compound's reactivity and selectivity. This feature has led to its use in various synthetic strategies, including click chemistry and supramolecular assembly. Recent advancements in catalytic methods have further expanded the scope of its applications, enabling the synthesis of complex molecules with unprecedented efficiency.

The synthesis of N-(Ethoxycarbonyl)-4-Ethoxycarbonyl-1-Methylpyrazole-5-Sulfonamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methodologies. The key steps include the formation of the pyrazole ring through cyclization reactions, followed by selective substitution to introduce the ethoxycarbonyl and sulfonamide functionalities. Researchers have reported optimized conditions that enhance yield and purity, making this compound more accessible for large-scale production.

In terms of applications, this compound has shown potential in several emerging areas. For instance, its ability to act as a ligand in metalloorganic frameworks (MOFs) has been explored for gas storage and separation applications. Additionally, its role as a precursor in polymer synthesis has been investigated, with promising results in developing high-performance materials for electronic devices.

Recent research has also focused on understanding the environmental impact of N-(Ethoxycarbonyl)-4-Ethoxycarbonyl-1-Methylpyrazole-5-Sulfonamide. Studies indicate that the compound exhibits low toxicity to aquatic organisms under standard testing conditions, suggesting its potential for use in eco-friendly chemical processes. However, further investigations are required to fully assess its long-term environmental fate and biodegradability.

In conclusion, N-(Ethoxycarbonyl)-4-Ethoxycarbonyl-1-Methylpyrazole-5-Sulfonamide (CAS No. 159709-60-1) stands out as a versatile and multifunctional compound with applications spanning drug discovery, materials science, and environmental chemistry. Its unique structure, combined with recent advancements in synthetic methodologies and application studies, positions it as a key player in future innovations across these disciplines.